Regioisomerism and Hinge-Binding Pharmacophore Geometry
The target compound bears a methyl substituent at the pyrazole 3-position with a free NH at position 1, distinguishing it from the 5-methyl tautomer that is chemically equivalent in the CAS 1156894-33-5 registry entry but presents a different hydrogen-bond donor/acceptor vector in the bound state . In JNK3 co-crystal structures of aminopyrazole inhibitors, the pyrazole NH forms a critical hydrogen bond with the hinge region of the kinase (Met149 and Glu147), and the vector of this H-bond is controlled by whether the ring methyl occupies the 3- or 5-position [1]. The 3-methyl configuration directs the pyrazole NH toward the hinge in an orientation that is compatible with the binding mode observed for the potent JNK3 inhibitor SR-3576 (IC₅₀ = 7 nM, >2800-fold selectivity over p38), whereas 5-methyl substitution would invert the NH vector by approximately 120°, disrupting this key interaction [1].
| Evidence Dimension | Pyrazole NH hydrogen-bond vector orientation (hinge-binding compatibility in kinase active site) |
|---|---|
| Target Compound Data | 3-methyl-1H-pyrazol-4-yl configuration: NH vector directed toward kinase hinge region (compatible with SR-3576 binding mode [1]) |
| Comparator Or Baseline | 5-methyl-1H-pyrazol-4-yl tautomer: NH vector inverted by ~120° relative to hinge (predicted incompatible with JNK3 hinge binding) |
| Quantified Difference | Binding mode compatibility: 3-methyl configuration preserves the H-bond geometry observed for SR-3576 (JNK3 IC₅₀ = 7 nM); 5-methyl is predicted to abolish this interaction |
| Conditions | Inferred from JNK3 co-crystal structures (PDB entries for aminopyrazole series); JNK3α1 biochemical assay with human recombinant enzyme [1] |
Why This Matters
For medicinal chemistry teams prosecuting kinase targets that require pyrazole NH hinge binding (JNK3, PI3Kγ, and other kinases with a hinge hydrogen-bond acceptor), the 3-methyl regioisomer provides the correct H-bond vector, whereas the 5-methyl tautomer would be non-viable for this binding mode, making regioisomer verification essential before committing to synthesis or screening campaigns.
- [1] Kamenecka T et al. Structure-Activity Relationships and X-ray Structures Describing the Selectivity of Aminopyrazole Inhibitors for c-Jun N-terminal Kinase 3 (JNK3) over p38. J Biol Chem. 2009;284(19):12853-12861. doi:10.1074/jbc.M809430200. SR-3576: JNK3 IC₅₀ = 7 nM, p38 IC₅₀ > 20 μM. View Source
